Cas no 3644-55-1 (2-Bromo-N-(2,6-dichlorophenyl)propanamide)
3644-55-1 structure
Product Name:2-Bromo-N-(2,6-dichlorophenyl)propanamide
CAS No:3644-55-1
MF:C9H8BrCl2NO
MW:296.975919723511
CID:2823951
PubChem ID:53414281
Update Time:2025-04-21
2-Bromo-N-(2,6-dichlorophenyl)propanamide Chemical and Physical Properties
Names and Identifiers
-
- 3644-55-1
- 2-BROMO-N-(2,6-DICHLOROPHENYL)PROPANAMIDE
- SCHEMBL5591319
- DTXSID60696827
- 2-Bromo-N-(2,6-dichlorophenyl)propanamide
-
- Inchi: 1S/C9H8BrCl2NO/c1-5(10)9(14)13-8-6(11)3-2-4-7(8)12/h2-5H,1H3,(H,13,14)
- InChI Key: PPYBKESWTBSSEV-UHFFFAOYSA-N
- SMILES: BrC(C)C(NC1C(=CC=CC=1Cl)Cl)=O
Computed Properties
- Exact Mass: 294.91663Da
- Monoisotopic Mass: 294.91663Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 205
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 29.1Ų
2-Bromo-N-(2,6-dichlorophenyl)propanamide Related Literature
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
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